Cas no 1866453-11-3 (4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine
• CAS No: 1866453-11-3
• MF: C₇H₉BrN₆
• MW: 257.090558767319
• CID: 5747858
• PubChem ID: 130591852
• Update Time: 2025-05-19

4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1108572
• 4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine
• 1866453-11-3

• Inchi： 1S/C7H9BrN6/c1-13-10-2-5(11-13)3-14-4-6(8)7(9)12-14/h2,4H,3H2,1H3,(H2,9,12)
• InChI Key： CFAZJPBGOGVSFK-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1C=NN(C)N=1

Computed Properties

• Exact Mass: 256.00721g/mol
• Monoisotopic Mass: 256.00721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine

4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine (CAS No. 1866453-11-3): A Comprehensive Overview

The compound 4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine, identified by its CAS number 1866453-11-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The compound’s molecular framework integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic research.

At the core of this compound’s structure lies a pyrazole ring, which is a well-documented scaffold in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a bromine atom at the 4-position of the pyrazole ring enhances its reactivity, allowing for further functionalization and modification. This modification is crucial for tailoring the compound’s pharmacokinetic and pharmacodynamic properties to meet specific therapeutic needs.

The presence of a 2-methyl-2H-1,2,3-triazol-4-yl moiety in the molecule adds another layer of complexity and functionality. Triazoles are known for their stability and ability to form strong hydrogen bonds, which can enhance binding affinity to biological targets. The methyl group in this moiety further influences the electronic properties of the molecule, potentially affecting its solubility and metabolic pathways. These structural features make 4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The pyrazole-triazole hybrid structure of this compound suggests potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. Preclinical studies have shown that similar hybrid compounds exhibit promising inhibitory effects on these targets, warranting further investigation into the therapeutic potential of 4-Bromo-1-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-am ine.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include bromination of the pyrazole ring, followed by nucleophilic substitution with the triazolylmethyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize side products. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical and clinical studies.

Evaluation of the pharmacological properties of 4-Bromo-1-[ (2-methyl -2 H -1 , 2 , 3 -triazol -4 -yl)m ethyl ] -1 H -pyrazol -3-am ine has revealed several intriguing findings. In vitro studies indicate that the compound exhibits moderate potency against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data suggest that it may modulate inflammatory pathways by interacting with key signaling molecules. These findings align with recent research highlighting the role of pyrazole-triazole hybrids in drug discovery.

The compound’s chemical stability is another critical factor to consider in drug development. The presence of both bromine and triazole moieties necessitates careful handling to prevent degradation under various storage conditions. Stability studies have been conducted under different pH conditions, temperatures, and light exposure scenarios to assess the compound’s shelf life and formulation compatibility. These studies are essential for ensuring that the compound remains effective throughout its intended use period.

The toxicological profile of 4-Bromo -1-[ ( 2 -m ethyl -2 H -1 , 2 , 3 -triaz ol -4 -yl)me thyl ] -1 H-p yraz ol -3-am ine is currently under investigation to determine its safety profile for potential clinical use. Initial toxicity assays have shown that the compound exhibits low acute toxicity at tested doses, suggesting its feasibility for further development. However, comprehensive long-term studies are necessary to evaluate any potential chronic adverse effects. These toxicological assessments are crucial for ensuring patient safety in future clinical trials.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel chemical probes. Researchers are exploring its utility in fragment-based drug design approaches, where small molecules like this one serve as starting points for identifying lead compounds with enhanced potency and selectivity. This approach has gained significant traction in recent years due to its efficiency in discovering new therapeutics.

The role of computational chemistry in optimizing this compound’s properties cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions between the compound and target proteins. These simulations help identify key residues involved in binding and guide modifications to improve affinity and selectivity. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly.

The regulatory landscape surrounding the development and commercialization of new pharmaceuticals also impacts how compounds like 4-Bromo -1-[ ( 2-m ethyl -2 H -1 , 2 , 3 -triaz ol -4 -yl)me thyl ] -1 H-p yraz ol -3-am ine are advanced through clinical trials. Compliance with regulatory guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy before market approval. Researchers must meticulously document every step of their development process to meet these stringent requirements.

In conclusion, 4-Bromo -1-[ ( 2-m ethyl -2 H -1 , 2 , 3 -triaz ol -4 -yl)me thyl ] -1 H-p yraz ol -3-am ine represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its synthesis presents challenges that require advanced organic chemistry techniques but offer opportunities for innovation in drug design. Preclinical studies have provided encouraging insights into its pharmacological properties while highlighting areas needing further investigation such as long-term toxicity assessments.